Benzeneacetamide, alpha-hydroxy-4-methyl-
Overview
Description
Benzeneacetamide, alpha-hydroxy-4-methyl- is a chemical compound with the molecular formula C9H11NO2 and a molecular weight of 165.1891 . It is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry.
Preparation Methods
The synthesis of Benzeneacetamide, alpha-hydroxy-4-methyl- involves several synthetic routes and reaction conditions. One common method includes the reaction of benzeneacetic acid with appropriate reagents to introduce the alpha-hydroxy and 4-methyl groups. Industrial production methods may involve large-scale chemical reactions under controlled conditions to ensure high yield and purity .
Chemical Reactions Analysis
Benzeneacetamide, alpha-hydroxy-4-methyl- undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Benzeneacetamide, alpha-hydroxy-4-methyl- has numerous scientific research applications. In chemistry, it is used as a precursor for the synthesis of more complex molecules. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its potential therapeutic properties. In industry, it is used in the production of various chemical products .
Mechanism of Action
The mechanism of action of Benzeneacetamide, alpha-hydroxy-4-methyl- involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context .
Comparison with Similar Compounds
Benzeneacetamide, alpha-hydroxy-4-methyl- can be compared with other similar compounds, such as Benzeneacetamide and alpha-Phenylacetamide. While these compounds share some structural similarities, Benzeneacetamide, alpha-hydroxy-4-methyl- is unique due to the presence of the alpha-hydroxy and 4-methyl groups, which confer distinct chemical and biological properties .
Properties
CAS No. |
18584-26-4 |
|---|---|
Molecular Formula |
C9H11NO2 |
Molecular Weight |
165.19 g/mol |
IUPAC Name |
2-hydroxy-2-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C9H11NO2/c1-6-2-4-7(5-3-6)8(11)9(10)12/h2-5,8,11H,1H3,(H2,10,12) |
InChI Key |
GIDDESIXRRHAJO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(C(=O)N)O |
Origin of Product |
United States |
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